Cas no 56297-79-1 ((2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one)

• Product Name: (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one
• CAS No: 56297-79-1
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1598386
• PubChem ID: 180550
• Update Time: 2025-07-09

(2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-6,8-dimethyl-2-phenyl-, (S)-
• (-)-Demethoxymatteucinol
• (2S)-5,7-Dihydroxy-6,8-dimethylflavanone
• 2S-Demethoxymatteucinol
• 6,8-Dimethylpinocembrin
• Demethoxymatteucinol
• LMPK12140192
• 5,7-dihydroxy-6,8-dimethylflavanone
• (S)-5,7-Dihydroxy-6,8-dimethylflavanone
• HMS3330M12
• 5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydrochromen-4-one
• desmethoxy-matteucinol
• Desmethoxymatteucinol
• SCHEMBL664144
• CHEBI:172517
• BDBM50278269
• HMS2213L09
• CHEBI:70664
• 56297-79-1
• AKOS040763206
• SMR001397201
• MLS002473099
• 5,7-Dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• HAIHGFWQOPJMPV-ZDUSSCGKSA-N
• (2S)-2,3-dihydro-5,7-dihydroxy-6,8-dimethyl-2-phenyl-4H-1-benzopyran-4-one
• (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydrochromen-4-one
• DTXSID10971737
• (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-chroman-4-one
• CHEMBL53439
• NCGC00247485-01
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-6,8-dimethyl-2-phenyl-, (2S)-
• 5,7-Dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one #
• Q27138996
• (S)-5,7-Dihydroxy-6,8-dimethyl-2-phenylchroman-4-one

• Inchi： 1S/C17H16O4/c1-9-15(19)10(2)17-14(16(9)20)12(18)8-13(21-17)11-6-4-3-5-7-11/h3-7,13,19-20H,8H2,1-2H3/t13-/m0/s1
• InChI Key： HAIHGFWQOPJMPV-ZDUSSCGKSA-N
• SMILES： O1C2C(C)=C(C(C)=C(C=2C(C[C@H]1C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202.5 ºC (ethanol ethyl acetate )
• Boiling Point: 524.1±50.0 °C at 760 mmHg
• Flash Point: 197.3±23.6 °C
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 66.76
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones

Additional information on (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one

Comprehensive Overview of (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one (CAS No. 56297-79-1)

(2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one is a naturally occurring flavonoid derivative with significant interest in pharmaceutical and nutraceutical research. This compound, identified by CAS No. 56297-79-1, belongs to the chromen-4-one class and exhibits a unique stereochemistry due to its (2S) configuration. Its structural features, including dihydroxy and dimethyl substitutions, contribute to its biological activity, making it a subject of studies in antioxidant, anti-inflammatory, and metabolic regulation applications.

Recent trends in health and wellness have driven increased attention toward flavonoids like (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one. Searches for "natural antioxidants" and "flavonoid benefits" have surged, reflecting consumer demand for plant-derived bioactive compounds. Researchers are particularly interested in its potential role in oxidative stress management and cellular protection, aligning with the growing focus on preventive healthcare. The compound’s phenyl and chromen-4-one moieties are key to its interaction with biological targets, such as enzymes involved in inflammatory pathways.

From a synthetic perspective, CAS No. 56297-79-1 presents challenges due to its stereospecificity and functional group sensitivity. Advanced techniques like asymmetric synthesis and chromatography are often employed to achieve high purity. The compound’s dihydroxy groups also make it a candidate for derivatization, enabling the development of analogs with enhanced bioavailability or targeted activity. These aspects are frequently explored in peer-reviewed journals, addressing queries like "how to synthesize chiral flavonoids" or "flavonoid structure-activity relationships."

In the context of sustainability, (2S)-5,7-dihydroxy-6,8-dimethyl-2-phenyl-2,3-dihydro-4H-chromen-4-one is often studied for its natural occurrence in medicinal plants. This aligns with the "green chemistry" movement, where researchers seek eco-friendly extraction methods. Popular search terms such as "plant-derived bioactive compounds" and "sustainable nutraceuticals" highlight this intersection. The compound’s dimethyl and phenyl substitutions further influence its solubility and stability, critical factors for formulation scientists.

Ongoing clinical investigations are exploring the therapeutic potential of CAS No. 56297-79-1, particularly in metabolic disorders. Its chromen-4-one core is structurally similar to other flavonoids known to modulate glucose metabolism, sparking interest in queries like "flavonoids and diabetes management." Additionally, its (2S) configuration may offer enantioselective benefits, a topic gaining traction in precision medicine discussions. These developments position the compound as a promising candidate for future nutraceutical and pharmaceutical innovations.